Cas no 1421601-27-5 (methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate)

• Product Name: methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate
• CAS No: 1421601-27-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6192671
• PubChem ID: 71756086
• Update Time: 2025-06-15

methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate
• AS-79377
• AKOS024015934
• 1421601-27-5
• CS-0309945
• EN300-107241
• methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• MFCD22391968
• P19832
• methyl7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• Methyl7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate

• Inchi： 1S/C10H11NO3/c1-14-10(13)7-5-6-3-2-4-8(12)9(6)11-7/h5,11H,2-4H2,1H3
• InChI Key： JVSYLKYTGBAWRR-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C=C(C(=O)OC)NC=21

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate

Introduction to Methyl 7-Oxo-1,4,5,6-Tetrahydroindole-2-Carboxylate (CAS No. 1421601-27-5)

Methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate (CAS No. 1421601-27-5) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound belongs to the tetrahydroindole class, which has garnered considerable attention due to its structural similarity to several bioactive molecules. The presence of a carboxylate group and an oxo group in its molecular structure enhances its reactivity and potential utility in synthetic chemistry.

The chemical structure of methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate can be described as a fused heterocyclic system consisting of an indole ring with an additional ketone functionality at the 7-position and a carboxylate ester at the 2-position. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules. The compound's stability under various chemical conditions further adds to its appeal in synthetic applications.

In recent years, there has been a growing interest in tetrahydroindole derivatives due to their role as key scaffolds in the development of pharmacologically active agents. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective properties. The< strong>7-oxo moiety is particularly noteworthy, as it can influence the electronic properties and reactivity of the molecule, making it a crucial factor in designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroindole derivatives in addressing various therapeutic challenges. Researchers have been exploring synthetic pathways to modify these structures to enhance their biological activity and reduce potential side effects. The< strong>carboxylate ester functionality in methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate provides a handle for further functionalization, allowing chemists to introduce additional groups that can modulate the compound's pharmacokinetic profile.

The synthesis of methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Common methods include cyclization reactions followed by esterification steps to introduce the carboxylate ester group. The use of catalysts such as palladium complexes has been reported to improve yields and selectivity in these transformations. These synthetic strategies are critical for producing high-purity material suitable for further biological evaluation.

One of the most compelling aspects of methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate is its potential as a building block for more complex drug candidates. Its structural features make it amenable to modifications that can tailor its biological activity towards specific targets. For instance, studies have demonstrated that substituents at the 3-position of the indole ring can significantly alter the compound's interaction with biological receptors. This flexibility underscores the importance of< strong>tetrahydroindole derivatives in drug design.

The pharmacological profile of methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate has been investigated in several preclinical studies. These investigations have revealed promising activities against various disease models, including neurological disorders and cancer. The< strong>7-oxo group appears to play a crucial role in mediating these effects by influencing binding interactions with target proteins. Further research is warranted to fully elucidate the mechanisms underlying these observations.

In conclusion, methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate (CAS No. 1421601-27-5) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an attractive intermediate for synthesizing novel bioactive molecules. As our understanding of drug design principles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.